![molecular formula C19H19FN2O3 B267364 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B267364.png)
3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide
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Overview
Description
3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide, also known as ABT-888, is a small molecule inhibitor that has gained significant attention in the field of cancer research. ABT-888 is a potent inhibitor of poly(ADP-ribose) polymerase (PARP), an enzyme that plays a crucial role in DNA repair.
Mechanism of Action
3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide selectively binds to the catalytic domain of PARP, inhibiting its activity. PARP plays a crucial role in DNA repair, particularly in the repair of single-strand DNA breaks. Inhibition of PARP leads to the accumulation of DNA damage, which can be lethal for cancer cells. This compound has been found to induce synthetic lethality in cancer cells with BRCA1/2 mutations, as these mutations impair the homologous recombination DNA repair pathway.
Biochemical and Physiological Effects:
This compound has been shown to enhance the efficacy of DNA-damaging agents, such as radiation and chemotherapy, by inhibiting the repair of DNA damage. This compound has also been found to induce synthetic lethality in cancer cells with BRCA1/2 mutations. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of PARP-1, which is involved in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has good bioavailability. This compound has been extensively studied in preclinical models and has shown promising results in clinical trials. However, there are also some limitations to the use of this compound in lab experiments. This compound has been found to have off-target effects on other enzymes, such as tankyrase-1 and -2. In addition, this compound has been shown to have limited efficacy in some cancer types, such as pancreatic cancer.
Future Directions
There are several future directions for the research on 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to investigate the combination of this compound with other DNA-damaging agents, such as PARP inhibitors, to enhance its efficacy. Another direction is to explore the use of this compound in combination with immunotherapy, as PARP inhibitors have been found to enhance the immune response in cancer. Additionally, there is a need to develop more potent and selective PARP inhibitors that can overcome the limitations of this compound.
Synthesis Methods
The synthesis of 3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 2-amino-5-(tetrahydro-2-furanyl)benzoic acid in the presence of a base. The reaction results in the formation of this compound. The purity of the synthesized compound can be achieved by recrystallization or chromatography.
Scientific Research Applications
3-[(4-fluorobenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has shown great potential in cancer research. It has been found to enhance the efficacy of DNA-damaging agents, such as radiation and chemotherapy, by inhibiting the repair of DNA damage. This compound has also been shown to be effective in the treatment of cancer with BRCA1/2 mutations, as these mutations impair DNA repair pathways. This compound has been tested in clinical trials for the treatment of various types of cancer, including breast, ovarian, and lung cancer.
properties
Molecular Formula |
C19H19FN2O3 |
---|---|
Molecular Weight |
342.4 g/mol |
IUPAC Name |
3-[(4-fluorobenzoyl)amino]-N-(oxolan-2-ylmethyl)benzamide |
InChI |
InChI=1S/C19H19FN2O3/c20-15-8-6-13(7-9-15)19(24)22-16-4-1-3-14(11-16)18(23)21-12-17-5-2-10-25-17/h1,3-4,6-9,11,17H,2,5,10,12H2,(H,21,23)(H,22,24) |
InChI Key |
WHWJRRAGLMNQEA-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
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